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Compound of Interest

Compound Name: 4-Bromopyrimidine

Cat. No.: B1314319 Get Quote

Essential Safety and Handling Guide for 4-
Bromopyrimidine
This guide provides critical safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 4-Bromopyrimidine. Adherence to

these procedures is vital for ensuring personal safety and environmental protection.

Hazard Identification and Classification
4-Bromopyrimidine is classified as a hazardous substance with the following primary risks:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation upon contact.[2][3]

Eye Irritation: Can cause serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Environmental Hazard: Harmful to aquatic life with long-lasting effects.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Bromopyrimidine, which is crucial

for a comprehensive understanding of its properties.
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Property Value Source(s)

Molecular Formula C₄H₃BrN₂ [1]

Molecular Weight 158.98 g/mol [4]

CAS Number 31462-56-3 [1][4]

GHS Hazard Statements H302, H412 [1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should meet established standards, such as those from NIOSH (US) or EN (EU).

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields are the minimum

requirement.[5] For splash

hazards, chemical safety

goggles and a face shield must

be worn.[5]

NIOSH (US) or EN 166 (EU)

approved.[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat are required.[5] Gloves

should be inspected before

use and removed carefully to

avoid skin contamination.[7]

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

All handling must be

conducted in a well-ventilated

area, preferably within a

certified chemical fume hood.

[7] If dust or aerosols may be

generated, a NIOSH-approved

air-purifying respirator is

required.

NIOSH (US) or EN 143 (EU)

approved.
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential to minimize the risk of exposure and contamination during

the handling of 4-Bromopyrimidine.

Step 1: Preparation
Consult SDS: Ensure the Safety Data Sheet (SDS) for 4-Bromopyrimidine is accessible

and has been reviewed by all personnel involved.

Gather PPE: Assemble and inspect all required PPE as specified in the table above.

Prepare Workspace: Designate a specific handling area within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[6]

Assemble Materials: Have all necessary equipment and reagents for the experiment ready to

minimize movement and potential for spills.

Step 2: Handling and Use
Ventilation: Ensure adequate ventilation by working within a certified chemical fume hood at

all times.[2][7]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[2]

[7]

Prevent Inhalation/Ingestion: Avoid breathing dust and prevent ingestion.[2][7] Do not eat,

drink, or smoke in the handling area.

Minimize Dust: Handle the solid carefully to avoid dust formation and accumulation.[7]

Container Management: Keep the container tightly closed when not in use.[2][7] Store in a

dry, well-ventilated place, preferably under an inert atmosphere.[2][3]

Step 3: Spill and Emergency Procedures
Spill Cleanup: In case of a spill, ensure adequate ventilation and wear appropriate PPE.[2][3]

Sweep up the solid material and place it into a suitable, labeled container for disposal.[2][3]
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Avoid generating dust.[7]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[2][3]

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.[2][3] If

skin irritation occurs, get medical advice.[6]

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[2][3] Call a poison center or doctor if you feel unwell.[6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[3] Seek immediate medical

attention.

Disposal Plan
The disposal of 4-Bromopyrimidine and its waste must comply with all local, regional, and

national hazardous waste regulations.

Waste Segregation and Collection
Hazardous Waste Classification: All waste containing 4-Bromopyrimidine must be classified

and handled as hazardous waste.[8]

Segregation: As a halogenated organic compound, it must be segregated from non-

halogenated waste streams.[8]

Waste Containers:

Solid Waste: Collect contaminated lab supplies (e.g., weighing papers, gloves, pipette tips)

in a dedicated, clearly labeled solid hazardous waste container.[8]

Liquid Waste: Solutions containing 4-Bromopyrimidine should be collected in a dedicated

halogenated organic solvent waste container.[8]
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Container Requirements: Use dedicated, sealable containers made of compatible

material. Ensure they are in good condition and have a secure, leak-proof closure.[8][9]

Labeling and Storage
Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "4-Bromopyrimidine," and the appropriate hazard pictograms.[8]

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) near the

point of generation. The area should be secure and regularly inspected for leaks.[8]

Final Disposal
Professional Disposal: Never dispose of 4-Bromopyrimidine in the regular trash or down

the drain.[9] The final disposal must be handled by a licensed hazardous waste disposal

company.[8]

EHS Contact: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for pickup and disposal.[8][9]

Recommended Method: The recommended method of disposal is high-temperature

incineration in a chemical incinerator equipped with an afterburner and scrubber.[8]

Workflow for Safe Handling and Disposal of 4-
Bromopyrimidine
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1. Preparation Phase

2. Handling Phase

3. Disposal Phase
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Caption: Workflow for the safe handling and disposal of 4-Bromopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromopyrimidine | C4H3BrN2 | CID 12752220 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. 4-Bromopyrimidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

5. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

6. fishersci.com [fishersci.com]

7. fishersci.dk [fishersci.dk]

8. benchchem.com [benchchem.com]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromopyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314319#personal-protective-equipment-for-
handling-4-bromopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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